4-[bis(2-cyanoethyl)sulfamoyl]-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-[bis(2-cyanoethyl)sulfamoyl]-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C21H18ClN5O3S2/c1-26-18-9-6-16(22)14-19(18)31-21(26)25-20(28)15-4-7-17(8-5-15)32(29,30)27(12-2-10-23)13-3-11-24/h4-9,14H,2-3,12-13H2,1H3
• InChI Key: KPQLLWMCQKNYIO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CCC#N)CCC#N
• Molecular Formula: C21H18ClN5O3S2
• Molecular Weight: 488.0 g/mol
• CAS No.: 850909-97-6

Description

The compound “4-[bis(2-cyanoethyl)sulfamoyl]-N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)benzamide” is a chemical compound with the molecular formula C22H20ClN5O4S2. It is offered by Benchchem for various applications.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzamide core with various functional groups attached, including a bis(2-cyanoethyl)sulfamoyl group and a 6-chloro-3-methyl-1,3-benzothiazol-2-ylidene group.

Physical and Chemical Properties Analysis

The compound has an average mass of 518.008 Da and a mono-isotopic mass of 517.064514 Da. More detailed physical and chemical properties are not available in the current resources.

Scientific Research Applications

Anticancer Applications

Compounds related to the queried chemical have been synthesized and investigated for their anticancer properties. For instance, certain indapamide derivatives, including those with chlorophenyl amino carbonothioyl amino sulfamoyl moieties, demonstrated proapoptotic activity against melanoma cell lines, highlighting their potential as anticancer agents. These compounds were also explored for their ability to inhibit human carbonic anhydrase isoforms, which is relevant for cancer research (Yılmaz et al., 2015).

Sensing and Detection Applications

Benzothiazole-based fluorescent probes have been developed for the selective and sensitive detection of cysteine over other amino acids, which could be applied in living cells and test paper systems. This demonstrates the compound's utility in biochemical sensing and intracellular imaging, reflecting its relevance in research focused on biological and chemical sensing applications (Yu et al., 2018).

Material Science Applications

In the field of material science, benzothiazole derivatives have been utilized to synthesize transparent polyimides with high refractive indices and small birefringences. These materials exhibit good thermomechanical stabilities, making them suitable for optical and electronic applications, highlighting the versatility of benzothiazole compounds in developing advanced materials (Tapaswi et al., 2015).

Chemical Synthesis and Catalysis

Benzothiazole scaffolds have been explored for the synthesis of various chemical structures, indicating their importance in chemical synthesis and catalysis. Novel approaches in cyclometalation using benzothiazole derivatives have led to the development of structurally unique compounds, which could have implications in catalysis and the synthesis of complex molecular architectures (O. and Steel, 1998).

Mechanism of Action

The mechanism of action of this compound is not specified in the available resources. It’s possible that it could act as an inhibitor or agonist in certain biochemical pathways, given its complex structure.